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Compound of Interest |

N,N-dimethyl-3-(4-
Compound Name: methylphenoxy)-1-phenylpropan-

1-amine;hydrochloride

Cat. No.: B1675567

Technical Support: Atomoxetine Hydrochloride
Solubility

This guide provides troubleshooting and frequently asked questions regarding the solubility of
Atomoxetine hydrochloride (HCI) for research applications.

Frequently Asked Questions (FAQs)

Q1: Why is my Atomoxetine HCI not dissolving well in Phosphate-Buffered Saline (PBS)?

Atomoxetine HCI, a white to practically white solid, generally has good water solubility (27.8
mg/mL).[1][2] However, its solubility can be significantly influenced by the pH of the solvent.
Atomoxetine HCI has a pKa of 10.13.[1][3] PBS is typically buffered to a pH of around 7.2-7.4.
At this near-neutral pH, the solubility of Atomoxetine HCI is considerably lower than in pure
water. One source reports the solubility in PBS (pH 7.2) to be approximately 2 mg/mL.[4] If your
intended concentration exceeds this, you will likely encounter solubility issues.

Q2: What is the recommended solvent for preparing stock solutions of Atomoxetine HCI?

For high-concentration stock solutions, it is recommended to use either purified water or an
organic solvent.
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o Water: Atomoxetine HCl is soluble in water up to 27.8 mg/mL.[1][2] Gentle warming can aid
dissolution.[3][5]

o Organic Solvents: It is also soluble in organic solvents like DMSO, ethanol, and dimethyl
formamide (DMF), with a reported solubility of approximately 30 mg/mL in these solvents.[4]

When using organic solvents, it is crucial to make further dilutions into your aqueous
experimental buffer (like PBS) to ensure that the final concentration of the organic solvent is
insignificant, as it may have physiological effects.[4]

Q3: How can | improve the solubility of Atomoxetine HCI in my aqueous buffer?

If you are observing poor solubility, consider the following troubleshooting steps:

Prepare a Concentrated Stock: First, prepare a concentrated stock solution in a
recommended solvent like purified water or DMSO, as detailed in the protocols below.

 Dilute into Buffer: Dilute the stock solution into your PBS buffer to achieve the final desired
concentration. This method is often more effective than dissolving the solid powder directly
into the buffer.[4]

e Gentle Warming: Gentle warming can help dissolve the compound in water.[3][5] You can try
warming the solution to 37°C.

» Sonication: Sonication can be used to aid the dissolution process, particularly when
preparing solutions for assays.[6]

e pH Adjustment: Since Atomoxetine HCI is more soluble at a lower pH, adjusting the pH of
your buffer to be more acidic can increase solubility. A commercially available oral solution of
atomoxetine has a pH between 3.7 and 4.3.[1] However, ensure that any pH adjustment is
compatible with your experimental design.

Solubility Data Summary

The table below summarizes the solubility of Atomoxetine hydrochloride in various solvents.
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Approximate Molar

Solvent Reported Solubility . Source(s)
Concentration

Water 27.8 mg/mL ~95 mM [1112]

PBS (pH 7.4) ~24.79 mg/mL ~85 mM [7]

PBS (pH 7.2) ~2.0 mg/mL ~6.8 mM [4]

PBS (pH 6.8) ~26.54 mg/mL ~91 mM [7]

DMSO ~30 mg/mL ~103 mM [4]

Ethanol ~30 mg/mL ~103 mM [4]
Methanol ~34.89 mg/mL ~120 mM [7]

Molecular Weight of Atomoxetine HCI: 291.82 g/mol [1]

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., 10 mg/mL)

Weigh Compound: Accurately weigh the desired amount of Atomoxetine HCI powder. For 1
mL of a 10 mg/mL solution, weigh 10 mg.

Add Solvent: Add a portion of purified water (e.g., 0.8 mL) to the vial containing the powder.

Aid Dissolution: Vortex the solution. If needed, gently warm the solution (e.g., in a 37°C
water bath) or place it in an ultrasonic bath for a few minutes until the solid is completely
dissolved.[3][6]

Final Volume: Add purified water to reach the final desired volume (e.g., 1 mL).

Storage: For aqueous solutions, it is not recommended to store them for more than one day.
[4] Store at 4°C for short-term use. For longer-term storage, preparing aliquots and storing at
-20°C is advisable, though stability should be verified.
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Protocol 2: Preparation of a Working Solution in PBS
from a Stock

o Prepare Stock: Prepare a concentrated stock solution of Atomoxetine HCI in purified water or
DMSO as described above (e.g., 10 mg/mL or ~34 mM).

o Calculate Dilution: Determine the volume of the stock solution needed to achieve your final
concentration in PBS. For example, to make 1 mL of a 100 pM solution from a 10 mM stock,
you would need 10 pL of the stock.

e Dilute: Add the calculated volume of the stock solution to the appropriate volume of PBS.
¢ Mix: Gently vortex the final working solution to ensure it is homogeneous.
o Use Promptly: Use the freshly prepared working solution for your experiments.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting solubility issues with
Atomoxetine HCI.
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Poor Atomoxetine HCI
Solubility in PBS Observed

Is the target concentration
> 2 mg/mL (~7 mM)?

Concentration is likely too high Concentration is within
for direct dissolution in PBS. expected solubility limits.

Action: Prepare a concentrated stock Have you tried aiding dissolution
in Water or DMSO first. (warming, sonication)?

Dilute stock into PBS Action: Gently warm solution
to final concentration. to ~37°C or sonicate.

A

Solubility Achieved
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Troubleshooting workflow for Atomoxetine HCI solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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